Cas no 1261753-01-8 (3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261753-01-8
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 4996665
• Update Time: 2025-08-05

3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9ClF4O/c15-8-11-7-10(3-6-13(11)16)9-1-4-12(5-2-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： CXWKVRNECFHRPN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261753-01-8)

3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261753-01-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique biphenyl backbone and functional groups such as chloromethyl, fluoro, and trifluoromethoxy, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure offers exceptional versatility, making it a valuable asset in research and industrial applications.

The growing interest in fluorinated compounds and trifluoromethoxy derivatives has propelled the demand for 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl. Researchers are particularly intrigued by its potential in drug discovery, where fluorine-containing molecules are known to enhance metabolic stability and bioavailability. Additionally, the chloromethyl group provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the context of agrochemical innovation, this compound plays a pivotal role in the development of next-generation pesticides and herbicides. The trifluoromethoxy moiety is often associated with improved pesticidal activity, while the fluoro substituent contributes to environmental persistence and target specificity. As sustainability becomes a global priority, the agrochemical industry is actively exploring eco-friendly fluorinated alternatives, and CAS No. 1261753-01-8 is at the forefront of this movement.

From a material science perspective, 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl is employed in the synthesis of liquid crystals, OLED materials, and advanced polymers. The incorporation of fluorine atoms and aromatic systems enhances thermal stability and electronic properties, making it indispensable for cutting-edge technologies. With the rise of flexible electronics and energy-efficient displays, the demand for high-performance organic materials is surging, further underscoring the importance of this compound.

One of the most frequently asked questions in online searches revolves around the synthetic routes for CAS No. 1261753-01-8. Researchers often seek optimized protocols for its preparation, including palladium-catalyzed cross-coupling and nucleophilic substitution reactions. Another common query concerns the safety profile and handling precautions for this compound, emphasizing the need for proper ventilation and personal protective equipment during laboratory use.

The pharmaceutical industry is particularly interested in the bioisosteric potential of 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl. By replacing hydrogen atoms with fluorine or trifluoromethoxy groups, medicinal chemists can fine-tune the pharmacokinetic properties of drug candidates. This approach aligns with the current trend of rational drug design, where small modifications can lead to significant improvements in efficacy and safety.

In summary, 3-Chloromethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261753-01-8) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it a cornerstone in modern chemical research. As the scientific community continues to explore fluorine chemistry and functionalized biphenyls, this compound is poised to remain a critical tool for innovation and discovery.